Cas no 77069-15-9 (1H-Indole-2-carboxylic acid, 3-(4-methoxybenzoyl)-, ethyl ester)

• Product name: 1H-Indole-2-carboxylic acid, 3-(4-methoxybenzoyl)-, ethyl ester
• CAS No: 77069-15-9
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 1783435
• PubChem ID: 13160397

1H-Indole-2-carboxylic acid, 3-(4-methoxybenzoyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 3-(4-methoxybenzoyl)-, ethyl ester
• SCHEMBL2885143
• 77069-15-9
• ethyl 3-(p-anisoyl)indole-2-carboxylate

• Inchi： InChI=1S/C19H17NO4/c1-3-24-19(22)17-16(14-6-4-5-7-15(14)20-17)18(21)12-8-10-13(23-2)11-9-12/h4-11,20H,3H2,1-2H3
• InChI Key： SXBIMWGKMZEHSK-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C2=CC=CC=C2N1)C(=O)C3=CC=C(C=C3)OC

Computed Properties

• Exact Mass: 323.11575802g/mol
• Monoisotopic Mass: 323.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.4Ų